Cas no 1806340-52-2 (3-Methoxy-6-phenylpyridine-2-acetic acid)

• Product Name: 3-Methoxy-6-phenylpyridine-2-acetic acid
• CAS No: 1806340-52-2
• MF: C₁₄H₁₃NO₃
• MW: 243.257923841476
• CID: 4907358
• Update Time: 2025-05-20

3-Methoxy-6-phenylpyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Methoxy-6-phenylpyridine-2-acetic acid

• Inchi： 1S/C14H13NO3/c1-18-13-8-7-11(10-5-3-2-4-6-10)15-12(13)9-14(16)17/h2-8H,9H2,1H3,(H,16,17)
• InChI Key： NDFVCYYVTVSGRY-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=C(C2C=CC=CC=2)N=C1CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 276
• XLogP3: 2
• Topological Polar Surface Area: 59.4

Additional information on 3-Methoxy-6-phenylpyridine-2-acetic acid

Introduction to 3-Methoxy-6-phenylpyridine-2-acetic acid (CAS No. 1806340-52-2)

3-Methoxy-6-phenylpyridine-2-acetic acid, identified by its Chemical Abstracts Service (CAS) number 1806340-52-2, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic organic molecule, featuring a pyridine core with methoxy and phenyl substituents, has garnered attention due to its structural versatility and potential biological activities. The compound’s unique scaffold positions it as a valuable scaffold for drug discovery, particularly in the development of novel therapeutic agents targeting various diseases.

The molecular structure of 3-Methoxy-6-phenylpyridine-2-acetic acid consists of a pyridine ring substituted at the 3-position with a methoxy group (-OCH₃) and at the 6-position with a phenyl group (-C₆H₅). The presence of these functional groups imparts distinct electronic and steric properties, influencing both its reactivity and its interaction with biological targets. The carboxylic acid moiety at the 2-position further enhances its potential as a pharmacophore, enabling diverse chemical modifications and bioconjugation strategies.

In recent years, there has been growing interest in pyridine derivatives as pharmacological tools due to their broad spectrum of biological activities. Studies have demonstrated that pyridine-based compounds can modulate various signaling pathways, making them attractive candidates for treating conditions such as inflammation, neurodegenerative disorders, and cancer. Specifically, 3-Methoxy-6-phenylpyridine-2-acetic acid has been investigated for its potential role in inhibiting certain enzymes and receptors implicated in these diseases.

One of the most compelling aspects of 3-Methoxy-6-phenylpyridine-2-acetic acid is its structural flexibility, which allows for the design of derivatives with enhanced potency and selectivity. Researchers have leveraged this flexibility to develop analogs that exhibit improved pharmacokinetic profiles while maintaining or even enhancing biological activity. For instance, modifications to the phenyl ring or the methoxy group can fine-tune the compound’s interactions with target proteins, leading to more effective therapeutic outcomes.

Recent advancements in computational chemistry and molecular modeling have further accelerated the discovery process for compounds like 3-Methoxy-6-phenylpyridine-2-acetic acid. These tools enable scientists to predict binding affinities, optimize molecular structures, and identify promising lead compounds with unprecedented efficiency. By integrating experimental data with computational predictions, researchers can rapidly screen large libraries of derivatives and identify those most likely to succeed in clinical trials.

The synthesis of 3-Methoxy-6-phenylpyridine-2-acetic acid represents another area of active investigation. Chemists have developed multiple synthetic routes to produce this compound in high yield and purity, often employing transition-metal-catalyzed reactions or palladium-mediated couplings. These synthetic strategies not only facilitate access to the parent compound but also provide a foundation for generating structurally diverse derivatives for further biological evaluation.

Beyond its applications in drug discovery, 3-Methoxy-6-phenylpyridine-2-acetic acid has shown promise as a tool compound in chemical biology research. Its well-defined structure and reactivity make it an excellent candidate for studying enzyme mechanisms, protein-protein interactions, and other fundamental biological processes. By using this compound as a probe, researchers can gain insights into disease pathways and develop novel therapeutic strategies.

The future prospects for 3-Methoxy-6-phenylpyridine-2-acetic acid are bright, with ongoing research aimed at expanding its applications in medicine and biotechnology. As our understanding of disease mechanisms continues to evolve, so too will our ability to harness the potential of this versatile compound. Whether through innovative synthetic methodologies or cutting-edge computational approaches, 3-Methoxy-6-phenylpyridine-2-acetic acid is poised to play a pivotal role in shaping the future of pharmaceutical research.